Cas no 588681-52-1 (2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde
• CAS No: 588681-52-1
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD03422399
• CID: 879173
• Update Time: 2026-04-29

2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chloro-4-fluorobenzyl)oxy)benzaldehyde
• 2-[(2-Chloro-4-fluorobenzyl)oxy]benzaldehyde
• AC1MYDRG
• ALBB-001204
• BBL016936
• CTK5A8999
• MolPort-000-889-694
• SBB030134
• STK437099
• 2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde

• MDL： MFCD03422399
• Inchi： InChI=1S/C14H10ClFO2/c15-13-7-12(16)6-5-11(13)9-18-14-4-2-1-3-10(14)8-17/h1-8H,9H2
• InChI Key： NWRDMOGKYMIICN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C=O)OCC2=C(C=C(C=C2)F)Cl

Computed Properties

• Exact Mass: 264.0354
• Monoisotopic Mass: 264.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.31
• Boiling Point: 386.6°C at 760 mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.599
• PSA: 26.3
• LogP: 3.87060

Additional information on 2-[(2-chloro-4-fluorophenyl)methoxy]benzaldehyde

Comprehensive Overview of 2-[(2-Chloro-4-fluorophenyl)methoxy]benzaldehyde (CAS No. 588681-52-1)

2-[(2-Chloro-4-fluorophenyl)methoxy]benzaldehyde (CAS No. 588681-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzaldehyde core and chloro-fluorophenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for halogenated aromatic compounds like 2-[(2-Chloro-4-fluorophenyl)methoxy]benzaldehyde has surged due to their applications in precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in designing next-generation therapeutics, especially for targeting inflammatory pathways and metabolic disorders. The compound's electron-withdrawing groups (chloro and fluoro) enhance its reactivity, enabling efficient derivatization for high-throughput screening.

From an industrial perspective, CAS No. 588681-52-1 is synthesized through controlled etherification and oxidation reactions, ensuring high purity for research applications. Its stability under ambient conditions and compatibility with green chemistry protocols align with the growing emphasis on eco-friendly synthesis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, addressing the need for quality control in fine chemical production.

The compound's relevance extends to material science, where its aromatic framework contributes to the development of organic semiconductors and photocatalysts. With the rise of renewable energy technologies, derivatives of 2-[(2-Chloro-4-fluorophenyl)methoxy]benzaldehyde are being investigated for their light-absorbing properties and charge transport capabilities. This dual utility in life sciences and energy applications underscores its interdisciplinary importance.

Frequently asked questions about 588681-52-1 include its solubility profile (notably in polar aprotic solvents like DMSO), storage recommendations (avoiding prolonged exposure to light), and scalability in industrial settings. These queries reflect the compound's practical challenges and opportunities, which are actively discussed in scientific forums and patent literature. For instance, recent PubMed publications highlight its role in optimizing kinase inhibitor scaffolds, a hot topic in cancer research.

In summary, 2-[(2-Chloro-4-fluorophenyl)methoxy]benzaldehyde (CAS No. 588681-52-1) exemplifies the convergence of chemical innovation and applied research. Its adaptability across drug development, agrochemicals, and advanced materials positions it as a compound of enduring scientific and commercial interest. As computational chemistry tools advance, further exploration of its structure-activity relationships is expected to unlock new applications in personalized medicine and beyond.